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Introduction
RO27-3225 is a selective agonist of the Melanocortin 4 Receptor (MC4R), which has

demonstrated significant neuroprotective effects in preclinical models of cerebral ischemia.[1]

[2] Activation of MC4R by RO27-3225 has been shown to attenuate neuroinflammation, reduce

brain edema, and improve neurological outcomes following ischemic brain injury.[1] These

application notes provide a comprehensive overview of the administration routes for RO27-
3225 in common rodent models of cerebral infarction, including detailed experimental protocols

and quantitative data summaries to guide researchers in their study design.

Signaling Pathway of RO27-3225 in Cerebral
Ischemia
RO27-3225 exerts its neuroprotective effects by activating the MC4R, which in turn modulates

downstream signaling cascades involved in inflammation. A key pathway identified is the

activation of AMP-activated protein kinase (AMPK), which subsequently inhibits the pro-

inflammatory c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (p38

MAPK) pathways. This leads to a reduction in the production of inflammatory cytokines such as

TNF-α and IL-1β.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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